Cas no 2137763-26-7 (1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole)

• Product Name: 1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole
• CAS No: 2137763-26-7
• MF: C₁₅H₁₂FN₃O
• MW: 269.273686408997
• CID: 5301621
• Update Time: 2025-10-20

1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-(2-methoxyphenyl)-1H-1,2,3-triazole
• 1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole
• 1H-1,2,3-Triazole, 1-(4-fluorophenyl)-4-(2-methoxyphenyl)-

• Inchi： 1S/C15H12FN3O/c1-20-15-5-3-2-4-13(15)14-10-19(18-17-14)12-8-6-11(16)7-9-12/h2-10H,1H3
• InChI Key： BOOQSLHUBIUULX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C2C=CC=CC=2OC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 3.1
• Topological Polar Surface Area: 39.9

Additional information on 1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole

Research Brief on 1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole (CAS: 2137763-26-7)

1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole (CAS: 2137763-26-7) is a triazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique fluorophenyl and methoxyphenyl substituents, has been investigated for its biological activity, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, structural properties, and pharmacological potential, positioning it as a promising candidate for further drug development.

The synthesis of 1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a well-established method for constructing triazole scaffolds. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in biological assays. Structural characterization via NMR spectroscopy and X-ray crystallography has confirmed the compound's stability and conformational preferences, which are critical for understanding its interactions with biological targets.

In terms of biological activity, preliminary studies have demonstrated that 1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole exhibits moderate inhibitory effects on certain kinases and G-protein-coupled receptors (GPCRs). These findings suggest its potential utility in treating diseases such as cancer and neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed selective inhibition of the MAPK pathway in vitro, highlighting its potential as an anticancer agent. Further in vivo studies are warranted to validate these findings and assess its pharmacokinetic properties.

Another area of interest is the compound's potential as an anti-inflammatory agent. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 indicated that 1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole could modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This modulation was achieved at micromolar concentrations, suggesting a plausible mechanism for its anti-inflammatory effects. However, the exact binding mode and selectivity over COX-1 remain to be elucidated.

Despite these promising findings, challenges remain in the development of 1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural optimization and formulation studies. Recent efforts have focused on derivatizing the triazole core to enhance its drug-like properties, with some derivatives showing improved pharmacokinetic profiles in preclinical models.

In conclusion, 1-(4-Fluorophenyl)-4-(2-methoxyphenyl)triazole (CAS: 2137763-26-7) represents a versatile scaffold with significant potential in drug discovery. Its ability to interact with multiple biological targets underscores its utility as a lead compound for further optimization. Future research should prioritize in vivo efficacy studies, toxicity assessments, and the development of more potent analogs to fully realize its therapeutic potential.